5-Amino-N-methoxy-2-methylbenzenesulfonamide

• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: 5-amino-N-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C8H12N2O3S/c1-6-3-4-7(9)5-8(6)14(11,12)10-13-2/h3-5,10H,9H2,1-2H3
• InChI Key: XYWDPKIJXSLKJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)S(=O)(=O)NOC

Description

5-Amino-N-methoxy-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H12N2O3S and its molecular weight is 216.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Methoxy-2-methyl-5-nitrobenzenesulfonamide (0.5 g, 2 mmol) was combined with 10% palladium on carbon (0.05 g), ethanol (10 mL), and hydrazine (1 mL) and heated at reflux for 18 h. The solution was filtered through celite, concentrated, and purified on silica gel with methanol in dichloromethane. Product was an off white solid (0.28 g, 1.3 mmoL). 1H NMR (300 MHz, d6-DMSO) δ10.3 (s, 1H), 7.11 (s, 1H), 7.02 (d, J=8.2 Hz, 1H), 6.7 (d, J=8.2 Hz, 1H), 5.37 (s, 2H), 3.57 (s, 3H), 2.38 (s, 3H).